Cas no 1217783-07-7 (Fmoc-5,5-Dimethyl-D-norleucine)

Fmoc-5,5-Dimethyl-D-norleucine is a protected non-proteinogenic amino acid derivative, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group for orthogonal protection in solid-phase peptide synthesis (SPPS). The 5,5-dimethyl substitution on the side chain introduces steric hindrance, enhancing conformational control in peptide design. Its D-configuration offers utility in constructing chiral peptides with improved metabolic stability. The Fmoc group ensures compatibility with standard SPPS protocols, enabling selective deprotection under mild basic conditions. This compound is particularly valuable in medicinal chemistry for developing constrained peptides and peptidomimetics, where side-chain modifications are critical for modulating bioactivity and pharmacokinetic properties. High purity and consistent performance make it suitable for research and industrial applications.
Fmoc-5,5-Dimethyl-D-norleucine structure
1217783-07-7 structure
Product Name:Fmoc-5,5-Dimethyl-D-norleucine
CAS No:1217783-07-7
MF:C23H27NO4
MW:381.46478676796
CID:5148526
Update Time:2025-11-07

Fmoc-5,5-Dimethyl-D-norleucine Chemical and Physical Properties

Names and Identifiers

    • N-Fmoc-5,5-dimethyl-D-norleucine
    • D-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5,5-dimethyl-
    • Fmoc-5,5-dimethyl-D-norleucine
    • Fmoc-5,5-Dimethyl-D-norleucine
    • Inchi: 1S/C23H27NO4/c1-23(2,3)13-12-20(21(25)26)24-22(27)28-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,24,27)(H,25,26)/t20-/m1/s1
    • InChI Key: GVUXGAUXGMHUSZ-HXUWFJFHSA-N
    • SMILES: C(O)(=O)[C@@H](CCC(C)(C)C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Fmoc-5,5-Dimethyl-D-norleucine Pricemore >>

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Additional information on Fmoc-5,5-Dimethyl-D-norleucine

Fmoc-5,5-Dimethyl-D-norleucine: A Comprehensive Overview

Fmoc-5,5-Dimethyl-D-norleucine (CAS No. 1217783-07-7) is a specialized amino acid derivative that has gained significant attention in the fields of peptide synthesis and drug discovery. This compound is a modified version of norleucine, a naturally occurring amino acid, with the addition of a fluoromethyl group and a dimethyl substitution on the side chain. The Fmoc (9-fluorenylmethyloxycarbonyl) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers and chemists.

The structural uniqueness of Fmoc-5,5-Dimethyl-D-norleucine lies in its chiral center and the specific substitution pattern. The dimethyl groups on the side chain provide steric bulk, which can influence the folding and stability of peptides. This property makes it particularly useful in studying protein-protein interactions and designing bioactive molecules with enhanced stability. Recent studies have highlighted its role in modulating the secondary structure of peptides, offering new insights into its potential applications in therapeutics.

In terms of synthesis, Fmoc-5,5-Dimethyl-D-norleucine is typically prepared through multi-step organic reactions involving the Fmoc protection of norleucine derivatives. The use of chiral resolution techniques ensures the enantiomeric purity required for biological studies. Advanced chromatographic methods and spectroscopic analyses are employed to confirm the compound's identity and purity, adhering to stringent quality control standards.

The application of Fmoc-5,5-Dimethyl-D-norleucine extends beyond peptide synthesis. It has been utilized in the development of novel antibiotics and anticancer agents due to its ability to modulate enzyme activity and disrupt cellular pathways. Recent research has demonstrated its potential as a building block for creating macrocyclic compounds with potent biological activities.

From an environmental standpoint, the synthesis and handling of Fmoc-5,5-Dimethyl-D-norleucine are conducted under controlled conditions to minimize ecological impact. The compound's stability and biodegradability are critical factors considered during its production and disposal.

In conclusion, Fmoc-5,5-Dimethyl-D-norleucine (CAS No. 1217783-07-7) stands as a pivotal molecule in modern chemical biology. Its unique structure and versatile applications continue to drive innovation across various scientific disciplines.

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